Cas no 92507-28-3 (Pentanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-5-hydroxy-)

• Product Name: Pentanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-5-hydroxy-
• CAS No: 92507-28-3
• MF: C₁₀H₁₉NO₅
• MW: 233.261563539505
• CID: 4325441
• PubChem ID: 22053154
• Update Time: 2025-06-14

Pentanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-5-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-5-hydroxy-
• 4-tert-Butoxycarbonylamino-5-hydroxy-pentanoic acid
• 4-{[(tert-butoxy)carbonyl]amino}-5-hydroxypentanoic acid
• SCHEMBL2329376
• EN300-7197363
• 92507-28-3

• Inchi： 1S/C10H19NO5/c1-10(2,3)16-9(15)11-7(6-12)4-5-8(13)14/h7,12H,4-6H2,1-3H3,(H,11,15)(H,13,14)
• InChI Key： DCYLAKLDZHSCJV-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCC(NC(OC(C)(C)C)=O)CO

Computed Properties

• Exact Mass: 233.12632271Da
• Monoisotopic Mass: 233.12632271Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 95.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Pentanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-5-hydroxy-

Comprehensive Overview of Pentanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-5-hydroxy- (CAS No. 92507-28-3)

Pentanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-5-hydroxy- (CAS No. 92507-28-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This compound, characterized by its unique molecular structure, plays a pivotal role in the development of bioactive molecules and advanced materials. Its hydroxy and carbamate functional groups make it a versatile intermediate for synthesizing complex derivatives, particularly in peptide chemistry and drug discovery.

In recent years, the demand for 4-[[(1,1-dimethylethoxy)carbonyl]amino]-5-hydroxypentanoic acid has surged due to its applications in bioconjugation and prodrug design. Researchers are increasingly exploring its potential in targeted drug delivery systems, where its hydrophilic and lipophilic balance enhances bioavailability. The compound's CAS No. 92507-28-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies. Notably, its tert-butoxycarbonyl (Boc) protecting group is a key feature, enabling controlled reactions in multi-step syntheses.

The synthesis of Pentanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-5-hydroxy- involves precise esterification and amination steps, often requiring anhydrous conditions to preserve its stereochemical integrity. This aligns with the growing trend of green chemistry, as labs seek eco-friendly solvents and catalysts for its production. Analytical techniques like HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with pharmaceutical-grade standards.

From an industrial perspective, CAS 92507-28-3 is valued for its scalability and compatibility with solid-phase peptide synthesis (SPPS). Its derivatives are investigated for anti-inflammatory and neuroprotective properties, addressing global health challenges such as neurodegenerative diseases. The compound's 5-hydroxy moiety also facilitates chelation, making it useful in metal-ion binding studies—a hot topic in nanomedicine.

In summary, Pentanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-5-hydroxy- (CAS No. 92507-28-3) exemplifies innovation at the intersection of chemistry and biology. Its multifaceted applications, from drug development to material science, underscore its importance in modern research. As synthetic methodologies evolve, this compound is poised to remain a cornerstone in the quest for novel therapeutic agents and functional materials.